Cas no 1897699-05-6 (3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1897699-05-6
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6349387
• PubChem ID: 115048418
• Update Time: 2025-10-25

3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 3-amino-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• EN300-1450398
• 1897699-05-6

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)8-3-1-2-7(4-8)11(10(17)18)5-9(16)6-11/h1-4,9H,5-6,16H2,(H,17,18)
• InChI Key： HUIKBLQHTUFVDC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(C(=O)O)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Research Briefing on 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1897699-05-6)

3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1897699-05-6) is a cyclobutane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a trifluoromethylphenyl group and an amino-carboxylic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development.

The synthesis of 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the cyclobutane ring formation. The presence of the trifluoromethyl group was noted to confer enhanced metabolic stability and bioavailability, making this compound a valuable candidate for further pharmacological evaluation.

Pharmacological studies have revealed that 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Additionally, preliminary in vivo studies in rodent models indicated a favorable safety profile and good blood-brain barrier penetration, further supporting its therapeutic potential.

Beyond its direct pharmacological effects, this compound has also been explored as a versatile intermediate in the synthesis of more complex drug candidates. Researchers have utilized its amino and carboxylic acid functional groups to create a variety of derivatives, some of which have shown enhanced activity against specific biological targets. For instance, a recent patent application highlighted its use in the development of novel anti-inflammatory agents targeting the NF-κB pathway.

In conclusion, 3-amino-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1897699-05-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical development. The compound's unique structural features and demonstrated bioactivity make it a compelling subject for future studies in drug discovery and chemical biology.